Cas no 161992-82-1 (2H-1-Benzopyran-2-one,3-(2-benzothiazolyl)-7-(octadecyloxy)-)

• Product Name: 2H-1-Benzopyran-2-one,3-(2-benzothiazolyl)-7-(octadecyloxy)-
• CAS No: 161992-82-1
• MF: C₃₄H₄₅NO₃S
• MW: 547.791008710861
• CID: 109871
• PubChem ID: 4992323
• Update Time: 2025-04-18

2H-1-Benzopyran-2-one,3-(2-benzothiazolyl)-7-(octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3-(2-benzothiazolyl)-7-(octadecyloxy)-
• 3-(1,3-benzothiazol-2-yl)-7-octadecoxychromen-2-one
• 2H-1-Benzopyran-2-one,3-(2-benzothiazolyl)-7-(octadecyloxy)
• 3-(2-BENZOTHIAZOLYL)-7-OCTADECYLOXYCOUMARIN
• 3-(1,3-Benzothiazol-2-yl)-7-(octadecyloxy)-2H-1-benzopyran-2-one
• 161992-82-1
• DTXSID70407320
• SCHEMBL592242
• 3-(Benzo[d]thiazol-2-yl)-7-(octadecyloxy)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 3-(2-benzothiazolyl)-7-(octadecyloxy)-

• Inchi： 1S/C34H45NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-24-37-28-23-22-27-25-29(34(36)38-31(27)26-28)33-35-30-20-17-18-21-32(30)39-33/h17-18,20-23,25-26H,2-16,19,24H2,1H3
• InChI Key： CJGKLHFROZQZHH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C(=O)OC2C(C=1)=CC=C(C=2)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 547.31200
• Monoisotopic Mass: 547.31201547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 19
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.8
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Melting Point: 135-136 °C(lit.)
• Solubility: chloroform: soluble
• PSA: 80.57000
• LogP: 10.71000

2H-1-Benzopyran-2-one,3-(2-benzothiazolyl)-7-(octadecyloxy)- Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：8
• Safety Term：S22-24/25